Cas no 80976-69-8 (Benzylpenicilloyl-heptapeptide)

• Product name: Benzylpenicilloyl-heptapeptide
• CAS No: 80976-69-8
• MF: C₄₃H₆₆N₁₀O₁₂S
• MW: 947.108949184418
• CID: 986257

Benzylpenicilloyl-heptapeptide Chemical and Physical Properties

Names and Identifiers

• benzylpenicilloyl-heptapeptide
• BPHP
• Benzylpenicilloyl-leu-pro-ala-ser-asn-gly-val
• L-Valine, N-(N-(N2-(O-((5,5-dimethyl-2-(((phenylacetyl)amino)methyl)-4-thiazolidinyl)carbonyl)-N-(N-(1-L-leucyl-L-prolyl)-L-alanyl)-L-seryl)-L-asparaginyl)glycyl)-, (2R-trans)-
• Benzylpenicilloyl-heptapeptide

• Inchi： 1S/C43H66N10O12S/c1-22(2)16-26(44)40(61)53-15-11-14-29(53)39(60)48-24(5)36(57)50-28(38(59)49-27(18-30(45)54)37(58)47-19-32(56)51-34(23(3)4)41(62)63)21-65-42(64)35-43(6,7)66-33(52-35)20-46-31(55)17-25-12-9-8-10-13-25/h8-10,12-13,22-24,26-29,33-35,52H,11,14-21,44H2,1-7H3,(H2,45,54)(H,46,55)(H,47,58)(H,48,60)(H,49,59)(H,50,57)(H,51,56)(H,62,63)/t24-,26-,27-,28-,29-,33+,34+,35-/m0/s1
• InChI Key： AUZOVTCTIDMGEW-LKUWHMJMSA-N
• SMILES： S1[C@H](CNC(CC2C=CC=CC=2)=O)N[C@@H](C(=O)OC[C@@H](C(N[C@H](C(NCC(N[C@@H](C(=O)O)C(C)C)=O)=O)CC(N)=O)=O)NC([C@H](C)NC([C@@H]2CCCN2C([C@H](CC(C)C)N)=O)=O)=O)C1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 66
• Rotatable Bond Count: 25
• Complexity: 1780
• Topological Polar Surface Area: 365